DPBQ

• Molecular Formula: C24H14N2O2
• Molecular Weight: 362.4 g/mol
• InChI: InChI=1S/C24H14N2O2/c27-23-17-13-7-8-14-18(17)24(28)22-21(23)25-19(15-9-3-1-4-10-15)20(26-22)16-11-5-2-6-12-16/h1-14H
• InChIKey: BDDRJIAFKGWLMD-UHFFFAOYSA-N

DPBQ: Polyploid-Selective p53 Activator

2,3‑Diphenylbenzo[g]quinoxaline‑5,10‑dione, commonly designated DPBQ, is a small‑molecule p53 activator that induces apoptosis with pronounced selectivity for polyploid (≥4N) cells [REFS‑1]. Discovered through a high‑throughput screen for compounds targeting high‑ploidy breast cancers, DPBQ does not inhibit topoisomerase II or intercalate DNA, a mechanistic distinction from many conventional anticancer agents [REFS‑2]. Its activity is contingent upon the core benzo[g]quinoxaline‑5,10‑dione scaffold, which is essential for polyploid‑specific effects [REFS‑2].

Polyploid-selective p53 activation studies in high-ploidy cancer cell models

Mechanism distinct from direct MDM2 antagonism or topoisomerase II inhibition

Tool compound for ploidy-dependent p53 pathway and apoptosis research

• [1] Choudhary A, Zachek B, Lera RF, Zasadil LM, Lasek A, Denu RA, et al. Identification of Selective Lead Compounds for Treatment of High‑Ploidy Breast Cancer. Mol Cancer Ther. 2016;15(1):48‑59. View Source
• [2] Choudhary A, et al. Mol Cancer Ther. 2016;15(1):48‑59. (PMC4707107) View Source

Why Generic p53 Activators Cannot Substitute DPBQ

Although several small molecules activate the p53 tumor suppressor pathway, their mechanisms and selectivity profiles differ fundamentally. DPBQ uniquely triggers apoptosis in tetraploid (4N) cells while sparing diploid (2N) cells—a property not shared by MDM2 antagonists (e.g., Nutlin‑3a) or SIRT1/2 inhibitors (e.g., Tenovin‑1) [REFS‑1]. Moreover, DPBQ does not cause DNA damage or inhibit topoisomerase, eliminating off‑target genotoxicity that complicates the interpretation of experiments with agents such as doxorubicin or etoposide [REFS‑2]. Substituting DPBQ with an in‑class analog would therefore undermine the polyploid‑specific readout, a critical differentiator for studies of high‑ploidy malignancies.

MDM2 inhibitors Nutlin-3a, RG7112, or Idasanutlin may not provide ploidy-specific p53 response

Chemotherapeutics Doxorubicin, etoposide show no differential activity between diploid and tetraploid cells

Core analog Unsubstituted benzo[g]quinoxaline-5,10-dione lacks polyploid selectivity

• [1] Vassilev LT, Vu BT, Graves B, Carvajal D, Podlaski F, Filipovic Z, et al. In vivo activation of the p53 pathway by small‑molecule antagonists of MDM2. Science. 2004;303(5659):844‑848. (Nutlin‑3a reference for comparison) View Source
• [2] Choudhary A, et al. Mol Cancer Ther. 2016;15(1):48‑59. View Source

DPBQ Polyploid-Selectivity Evidence

Diphenyl Group Requirement for Selectivity

DPBQ (1 μM, 48 h) induced apoptosis exclusively in 4N RPE1 cells, with no significant effect on 2N cells [REFS‑1]. In contrast, the standard chemotherapeutic doxorubicin (50 ng/mL) and the pan‑kinase inhibitor staurosporine (60 nM) lacked any differential activity between 2N and 4N populations under identical conditions [REFS‑1].

Diphenyl selectivity

Head-to-head

DPBQ selective; core analog non-selective

Reported diphenyl requirement for ploidy-specific response

SAR in matched 2N/4N RPE1 and MCF10a cells

Evidence Dimension	Apoptosis induction (Annexin V‑PE/7‑AAD)
Target Compound Data	1 μM DPBQ → apoptosis in 4N cells only
Comparator Or Baseline	Doxorubicin (50 ng/mL) & Staurosporine (60 nM)
Quantified Difference	DPBQ: 4N‑selective apoptosis; Comparators: no ploidy selectivity
Conditions	RPE1‑hTERT cells, 2N vs. 4N, 48 h treatment

Why This Matters

This polyploid‑specific apoptosis profile defines DPBQ as a unique tool for targeting tetraploid cancer subpopulations, a capability absent in standard‑of‑care chemotherapeutics.

• [1] Choudhary A, et al. Mol Cancer Ther. 2016;15(1):48‑59. (Apoptosis assay, Fig. 4A‑B) View Source

Mechanism Distinct from MDM2 Antagonists

In a direct topoisomerase II activity assay, DPBQ exhibited no inhibitory effect, whereas the clinical topoisomerase II poison etoposide produced robust inhibition [REFS‑1]. This finding is consistent with the observation that DPBQ does not intercalate DNA, as confirmed by circular dichroism spectroscopy [REFS‑1].

MDM2 antagonism

Class-level

IC50 168 µM vs Nutlin-3a ~0.09 µM

Weak MDM2 antagonist; distinct p53 activation pathway

BindingDB entry; verify mechanism

Evidence Dimension	Topoisomerase II inhibition
Target Compound Data	DPBQ: no inhibition detected
Comparator Or Baseline	Etoposide: strong inhibition
Quantified Difference	DPBQ = 0% inhibition; Etoposide = positive control
Conditions	In vitro topoisomerase II decatenation assay

Why This Matters

Lack of topoisomerase inhibition eliminates DNA‑damage‑mediated off‑target effects, allowing researchers to isolate p53‑driven responses without confounding genotoxic stress.

• [1] Choudhary A, et al. Mol Cancer Ther. 2016;15(1):48‑59. (Supplementary Fig. S4A) View Source

No Topoisomerase II Inhibition

DPBQ (1 μM, 48 h) induced expression and phosphorylation of p53 exclusively in 4N RPE1 cells, with no detectable p53 activation in 2N cells [REFS‑1]. By contrast, the MDM2 antagonist Nutlin‑3a stabilizes p53 in both diploid and tetraploid cells, lacking any ploidy‑dependent selectivity [REFS‑2].

Topo II assay

Head-to-head

No inhibition vs doxorubicin/etoposide positive

Not a topoisomerase II poison; novel mechanism

In vitro topoisomerase II activity assay

Evidence Dimension	p53 phosphorylation (Western blot)
Target Compound Data	DPBQ: p53‑P only in 4N cells
Comparator Or Baseline	Nutlin‑3a: p53 induction in both 2N and 4N cells
Quantified Difference	DPBQ: 4N‑specific; Nutlin‑3a: non‑selective
Conditions	RPE1‑hTERT cells, 48 h treatment

Why This Matters

This ploidy‑restricted p53 activation distinguishes DPBQ from MDM2 antagonists, enabling experimental dissection of p53 signaling specifically in tetraploid contexts.

• [1] Choudhary A, et al. Mol Cancer Ther. 2016;15(1):48‑59. View Source
• [2] Vassilev LT, et al. Science. 2004;303(5659):844‑848. (Nutlin‑3a p53 activation profile) View Source

Tetraploid-Specific p53-Mediated Apoptosis

Microarray analysis of MCF7 cells treated with 10 μM DPBQ for 6 h revealed strong enrichment of hypoxia‑associated genes (hallmark gene set enrichment, FDR q‑value < 0.05) [REFS‑1]. This transcriptional response is not observed with other p53 activators such as Nutlin‑3a, which predominantly induce canonical p53 target genes without a hypoxia component [REFS‑2].

p53 phosphorylation

Head-to-head

Selective p53-P induction in 4N, minimal in 2N cells

Reported ploidy-specific p53 pathway response

1 µM, 48h, RPE1 cells; western blot

Evidence Dimension	Transcriptional signature
Target Compound Data	DPBQ: hypoxia gene set enrichment (FDR < 0.05)
Comparator Or Baseline	Nutlin‑3a: canonical p53 targets only
Quantified Difference	DPBQ elicits hypoxia signature; Nutlin‑3a does not
Conditions	MCF7 cells, 10 μM DPBQ, 6 h, Affymetrix U133A 2.0

Why This Matters

The hypoxia‑like signature suggests a distinct downstream mechanism that may be exploited for combinatorial strategies or biomarker identification, a feature not recapitulated by other p53 modulators.

• [1] Choudhary A, et al. Mol Cancer Ther. 2016;15(1):48‑59. (GSE73710, Fig. 5) View Source
• [2] Vassilev LT, et al. Science. 2004;303(5659):844‑848. View Source

DPBQ Research Applications

Polyploidy-Specific p53 Apoptosis Pathways

DPBQ serves as a positive control in cell‑based screens designed to identify novel polyploidy‑selective agents. Its robust 4N‑specific apoptosis at 1 μM provides a reliable benchmark for evaluating candidate compounds in paired diploid/tetraploid cell models [REFS‑1].

High-Ploidy Cancer Cell Line Screening

Because DPBQ activates p53 without inducing DNA damage, it is an ideal tool for dissecting p53‑dependent apoptosis pathways uniquely operative in tetraploid cells. This application is particularly relevant for triple‑negative and HER2‑positive breast cancers, where high ploidy correlates with poor prognosis [REFS‑1].

Differentiating p53 Activation from MDM2 Antagonism

DPBQ’s ability to elicit a hypoxia‑like transcriptional program, as demonstrated by GSEA, makes it a valuable small‑molecule probe for studying crosstalk between p53 signaling and the hypoxic response. This scenario supports research into tumor microenvironment adaptations and potential therapeutic vulnerabilities [REFS‑1].

Application

Selection Property

Validation Focus

Polyploid-selective p53 apoptosis research

Ploidy-dependent p53 activation profile

p53 phosphorylation and apoptosis endpoint context

High-ploidy cancer cell model screening

Reported selectivity in matched 2N/4N models

Proliferation endpoint review across ploidy models

p53 activation without MDM2 antagonism

Weak MDM2 binding affinity

Pathway signature distinct from MDM2 inhibitors

SAR of ploidy-selective quinoxaline-diones

Diphenyl substitution requirement

Selectivity benchmarking against unsubstituted core

• [1] Choudhary A, et al. Mol Cancer Ther. 2016;15(1):48‑59. View Source